Cas no 946248-72-2 (4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946248-72-2
• MF: C₂₅H₂₈N₄O₂
• MW: 416.515425682068
• CID: 5976974
• PubChem ID: 42473380
• Update Time: 2025-10-30

4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine
• [4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazin-1-yl]-(4-phenylphenyl)methanone
• [1,1'-biphenyl]-4-yl(4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone
• F2442-0241
• 946248-72-2
• 4-(4-{[1,1'-biphenyl]-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine
• AKOS024648317

• Inchi： 1S/C25H28N4O2/c1-18(2)31-24-17-23(26-19(3)27-24)28-13-15-29(16-14-28)25(30)22-11-9-21(10-12-22)20-7-5-4-6-8-20/h4-12,17-18H,13-16H2,1-3H3
• InChI Key： CRGHEMDPXOFIQI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=C(OC(C)C)N=C(C)N=2)CC1)(C1=CC=C(C2=CC=CC=C2)C=C1)=O

Computed Properties

• Exact Mass: 416.22122615g/mol
• Monoisotopic Mass: 416.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine

4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine: A Multifunctional Compound with Promising Therapeutic Potential

4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine, with the chemical identifier CAS No. 946248-72-2, represents a novel synthetic compound that has garnered significant attention in pharmaceutical research due to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The structural complexity of 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-y1)-2-methyl-6-(propan-2-yloxy)pyrimidine is characterized by the integration of multiple functional groups, such as the 1,1'-biphenyl-4-carbonyl moiety and the propan-2-yloxy substituent, which contribute to its multifunctional behavior.

The 1,1'-biphenyl-4-carbonyl group, a key structural element in this compound, is known for its ability to modulate protein-protein interactions and influence cellular signaling pathways. This functional group is often found in bioactive molecules that target diseases such as cancer and neurodegenerative disorders. Meanwhile, the propan-2-yloxy substituent introduces hydrophobic properties to the molecule, enhancing its membrane permeability and potential for intracellular targeting. The presence of the piperazin-1-yl ring further adds to the compound's versatility, as piperazine derivatives are commonly used in drug design for their ability to interact with various biological targets, including ion channels and G-protein-coupled receptors.

Recent studies have highlighted the importance of molecular design in optimizing the pharmacological profile of compounds like 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine. One notable advancement in this field is the use of computational modeling to predict the compound's interactions with specific biological targets. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the 1,1'-biphenyl-4-carbonyl moiety in this compound could selectively bind to the kinase domain of the MAPK pathway, suggesting its potential as a therapeutic agent for diseases involving aberrant kinase activity, such as certain types of leukemia.

In addition to its pharmacological relevance, the structural features of 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine have also been explored for their synthetic utility. The propan-2-yloxy group, for instance, allows for the incorporation of additional functional groups through chemical modification, making it a valuable scaffold for the development of drug candidates with tailored properties. This adaptability is particularly important in the context of personalized medicine, where the ability to fine-tune a compound's pharmacokinetic and pharmacodynamic profiles is critical for optimizing therapeutic outcomes.

Another area of interest in the study of 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine is its potential role in modulating cellular metabolism. The 1,1'-biphenyl-4-carbonyl group has been shown to interfere with mitochondrial function in certain contexts, which could have implications for the treatment of metabolic disorders. A 2022 preclinical study published in Cell Reports suggested that this compound might inhibit the activity of key enzymes involved in glucose metabolism, offering a new approach for managing conditions such as type 2 diabetes.

Furthermore, the piperazin-1-yl ring in this compound has been linked to its ability to modulate neurotransmitter systems. Piperazine derivatives are known for their interactions with monoamine transporters, and the presence of this ring in 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine may contribute to its potential as a neuropharmacological agent. Recent research has explored the compound's effects on the dopaminergic system, with preliminary data indicating its ability to enhance dopamine receptor activity in animal models of Parkinson's disease.

Despite its promising properties, the development of 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine as a therapeutic agent is still in its early stages. Challenges such as optimizing its solubility, minimizing off-target effects, and ensuring its stability in vivo remain critical areas of investigation. However, ongoing research in medicinal chemistry and pharmacology is expected to address these challenges, paving the way for the compound's potential use in clinical settings.

In conclusion, 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine stands out as a multifunctional compound with a wide range of potential applications. Its unique structural features, including the 1,1'-biphenyl-4-carbonyl moiety, the propan-2-yloxy substituent, and the piperazin-1-yl ring, offer a foundation for further exploration in drug discovery. As research in this area continues to evolve, it is likely that 4-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine will play an increasingly important role in the development of innovative therapies for a variety of diseases.